Cas no 898768-03-1 (6-(2-Iodophenyl)-6-oxohexanenitrile)

• Product Name: 6-(2-Iodophenyl)-6-oxohexanenitrile
• CAS No: 898768-03-1
• MF: C₁₂H₁₂INO
• MW: 313.134255409241
• MDL: MFCD02260588
• CID: 874465
• PubChem ID: 24723855
• Update Time: 2025-09-21

6-(2-Iodophenyl)-6-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-Iodophenyl)-6-oxohexanenitrile
• AKOS016019611
• MS-21231
• MFCD02260588
• 898768-03-1
• DTXSID70642254

• MDL： MFCD02260588
• Inchi： 1S/C12H12INO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8H2
• InChI Key： NEYGRIUSOSAKRI-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCCCC#N)=O

Computed Properties

• Exact Mass: 312.99600
• Monoisotopic Mass: 312.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.55788

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(2-Iodophenyl)-6-oxohexanenitrile

Professional Introduction to 6-(2-Iodophenyl)-6-oxohexanenitrile (CAS No. 898768-03-1)

6-(2-Iodophenyl)-6-oxohexanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 898768-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif of an iodinated phenyl ring connected to a hexanenitrile backbone, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 6-(2-Iodophenyl)-6-oxohexanenitrile consists of a benzene ring substituted with an iodine atom at the 2-position, linked to a hexanenitrile group. This configuration imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of the nitrile group (-CN) and the iodine atom (-I) provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing iodinated aromatic rings. The iodine atom, being a halogen, can participate in various chemical reactions such as cross-coupling reactions, which are pivotal in modern drug synthesis. 6-(2-Iodophenyl)-6-oxohexanenitrile has been investigated as a precursor in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and autoimmune conditions. Researchers have leveraged the structural features of 6-(2-Iodophenyl)-6-oxohexanenitrile to design molecules that can selectively inhibit specific kinases. For instance, studies have shown that derivatives of this compound can interact with the active sites of kinases, disrupting their function and potentially alleviating disease symptoms.

The nitrile group in 6-(2-Iodophenyl)-6-oxohexanenitrile also contributes to its utility as a synthetic intermediate. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to primary amides, providing multiple pathways for further chemical modification. This flexibility has allowed chemists to incorporate this compound into diverse molecular frameworks, facilitating the synthesis of complex pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of how 6-(2-Iodophenyl)-6-oxohexanenitrile interacts with biological targets. Molecular modeling studies have revealed that the iodinated phenyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the nitrile group can form hydrogen bonds or participate in electrostatic interactions. These insights have guided the optimization of drug candidates derived from this scaffold, improving their binding affinity and selectivity.

The pharmaceutical industry has also explored the use of 6-(2-Iodophenyl)-6-oxohexanenitrile in the development of radiolabeled probes for diagnostic imaging. Iodine-125 and Iodine-131 are commonly used isotopes in nuclear medicine due to their favorable properties for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) scans. By incorporating this compound into imaging agents, researchers can visualize biological processes non-invasively, aiding in early disease detection and treatment monitoring.

In conclusion, 6-(2-Iodophenyl)-6-oxohexanenitrile (CAS No. 898768-03-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications, from serving as a key intermediate in synthetic chemistry to acting as a precursor for therapeutic agents targeting various diseases. As our understanding of its chemical and biological properties continues to evolve, this compound is poised to play an increasingly important role in advancing medical science.